N-Ethyl-N-[2-(3-ethyl-3-methylmorpholin-4-yl)-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-(3-ethyl-3-methylmorpholin-4-yl)-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C14H24N2O3/c1-5-12(17)15(7-3)10-13(18)16-8-9-19-11-14(16,4)6-2/h5H,1,6-11H2,2-4H3
• InChI Key: TYYSIAYPEMEALR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COCCN1C(=O)CN(CC)C(=O)C=C)C
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

N-Ethyl-N-[2-(3-ethyl-3-methylmorpholin-4-yl)-2-oxoethyl]prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as EMD 57283 and has been studied for its use in various applications.

Mechanism of Action

The mechanism of action of EMD 57283 is not yet fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
EMD 57283 has been shown to have a range of biochemical and physiological effects. In addition to its antiproliferative and anti-inflammatory effects, it has been shown to inhibit angiogenesis, the process by which new blood vessels form. EMD 57283 has also been shown to have an effect on the immune system, with studies demonstrating its ability to modulate immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using EMD 57283 in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on EMD 57283. One area of focus could be on further elucidating its mechanism of action, which could help to identify additional therapeutic applications. Another area of research could be on developing more cost-effective synthesis methods, which could increase the accessibility of EMD 57283 for research purposes. Finally, research could be conducted on the potential use of EMD 57283 in combination with other therapeutic agents, which could enhance its efficacy in cancer treatment and other applications.

Synthesis Methods

The synthesis of EMD 57283 involves the reaction of N-ethyl-N-(3-ethyl-3-methylmorpholin-4-yl)prop-2-enamide with 2-oxoethyl isocyanate. The reaction yields EMD 57283 as a white crystalline powder with a purity of over 99%.

Scientific Research Applications

EMD 57283 has been studied for its potential use as a therapeutic agent in cancer treatment. Studies have shown that EMD 57283 has antiproliferative effects on cancer cells, inducing apoptosis and inhibiting cell growth. Additionally, EMD 57283 has been shown to have potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models.